Cas no 1806730-74-4 (2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine)
2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine
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- Inchi: 1S/C8H6ClF3INO2/c1-15-6-2-4(13)5(3-9)14-7(6)16-8(10,11)12/h2H,3H2,1H3
- InChI Key: DPMYUMALNPYIOE-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(N=C1CCl)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 232
- XLogP3: 3.4
- Topological Polar Surface Area: 31.4
2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094035-1g |
2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine |
1806730-74-4 | 97% | 1g |
$1,490.00 | 2022-03-31 |
2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine
Comprehensive Overview of 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1806730-74-4)
The compound 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1806730-74-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.
One of the key reasons for the growing attention toward 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine is its versatility in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, enabling the efficient construction of complex heterocyclic frameworks. The presence of both iodo and chloromethyl groups offers multiple sites for functionalization, making it a preferred choice for medicinal chemists.
In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in optimizing drug candidates for improved bioavailability and target engagement. The trifluoromethoxy group in CAS No. 1806730-74-4 aligns with this trend, positioning the compound as a strategic building block in the development of next-generation pharmaceuticals.
Another area of interest is the compound's potential application in agrochemicals. The methoxy and trifluoromethoxy substituents contribute to its ability to interact with biological targets in pests, offering a pathway to novel insecticides or herbicides. With the global push toward sustainable agriculture, researchers are exploring such advanced intermediates to create more effective and environmentally friendly solutions.
From a synthetic chemistry perspective, 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine presents intriguing challenges and opportunities. Its stability under various reaction conditions and compatibility with diverse catalysts make it a reliable substrate for high-throughput screening and combinatorial chemistry. Laboratories focusing on pyridine derivatives often prioritize this compound for its predictable reactivity and scalability.
The compound's CAS No. 1806730-74-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Queries such as "synthesis of iodo-substituted pyridines" or "applications of trifluoromethoxy groups in drug design" often lead to this molecule, underscoring its importance. Additionally, its role in fragment-based drug discovery and late-stage functionalization strategies has been widely discussed in recent literature.
Quality control and analytical characterization of 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine are critical for ensuring its utility in high-value applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers and researchers emphasize batch-to-batch consistency, given the compound's role in sensitive synthetic pathways.
Looking ahead, the compound's potential extends to materials science, where its unique electronic properties could contribute to the development of organic semiconductors or ligands for catalytic systems. The integration of halogenated pyridines into functional materials is an emerging field, and CAS No. 1806730-74-4 may play a pivotal role in these advancements.
In summary, 2-(Chloromethyl)-3-iodo-5-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1806730-74-4) is a multifaceted compound with broad applicability in life sciences and beyond. Its structural complexity and functional group diversity make it a cornerstone in modern synthetic chemistry, addressing both current challenges and future opportunities in research and development.
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